REACTION_CXSMILES
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[CH2:1]([N:8]1[CH2:13][CH2:12][NH:11][CH2:10][CH2:9]1)[C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[O:14]1[CH:18]=[CH:17][CH:16]=[C:15]1[CH2:19][CH2:20][C:21](Cl)=[O:22].C(N(CC)CC)C>ClCCl>[CH2:1]([N:8]1[CH2:13][CH2:12][N:11]([C:21](=[O:22])[CH2:20][CH2:19][C:15]2[O:14][CH:18]=[CH:17][CH:16]=2)[CH2:10][CH2:9]1)[C:2]1[CH:3]=[CH:4][CH:5]=[CH:6][CH:7]=1
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Name
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Quantity
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352 mg
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)N1CCNCC1
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Name
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Quantity
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6 mL
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Type
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solvent
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Smiles
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ClCCl
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Name
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Quantity
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396.5 mg
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Type
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reactant
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Smiles
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O1C(=CC=C1)CCC(=O)Cl
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Name
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Quantity
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417 μL
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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Quantity
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10 mL
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Type
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solvent
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Smiles
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ClCCl
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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After stirring for 6 hours at room temperature the reaction mixture
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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WASH
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Details
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The organic solution is subsequently washed with 1 M KHSO4, 5% NaHCO3 and brine
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Type
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DRY_WITH_MATERIAL
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Details
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After drying over Na2SO4, dichloromethane
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Type
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CUSTOM
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Details
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is removed in vacuo
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Type
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CUSTOM
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Details
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the crude material is purified by flash chromatography (silicagel, ethyl acetate/toluene 1:2)
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Type
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ADDITION
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Details
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The fractions containing the 1-(4-benzylpiperazin-1-yl)-3-(furan-2-yl)propan-1-one
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Type
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CUSTOM
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Details
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are collected
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Type
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CUSTOM
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Details
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the solvent is removed in vacuo
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Reaction Time |
6 h |
Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)N1CCN(CC1)C(CCC=1OC=CC1)=O
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Type | Value | Analysis |
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AMOUNT: MASS | 497 mg | |
YIELD: CALCULATEDPERCENTYIELD | 83.3% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |